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Compound of Interest

Compound Name: Methylapogalanthamine

CAS No.: 18126-83-5

Cat. No.: B097222

Get Quote

An In-Depth Technical Guide
Executive Summary
Methylapogalanthamine (often referred to in literature simply as Apogalanthamine or

Apogalanthamine methyl ether) is a tetracyclic alkaloid derivative formed through the acid-

catalyzed dehydration and rearrangement of Galanthamine.

In drug development and stability testing, it serves as a primary degradation marker for

Galanthamine hydrobromide formulations. Unlike its parent compound, which possesses a

cyclohexene ring and three chiral centers, Methylapogalanthamine is characterized by a fully

aromatized benzofuran core, resulting in a flattened molecular topology and altered

pharmacological affinity.
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Parameter Data

Common Name Methylapogalanthamine (Apogalanthamine)

Molecular Formula

Molecular Weight 269.34 g/mol

Parent Compound
Galanthamine (

)

Key Transformation
Dehydration (

) & Aromatization

CAS Registry 36468-43-0 (Generic Apogalanthamine series)

Chemical Identity & Structure
Molecular Formula and Composition
The transition from Galanthamine to Methylapogalanthamine involves the loss of one water

molecule (

), changing the formula from

to

.

Carbon (

): The carbon skeleton remains largely intact, though the hybridization of the C-ring carbons
changes from

to

.

Hydrogen (

): Two hydrogen atoms are lost during the dehydration process.
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Nitrogen (

): The tertiary amine remains methylated (

).

Oxygen (

): The aliphatic hydroxyl group at C6 is lost; the ether oxygen (furan ring) and the methoxy
group (

) are retained.

Structural Topology
The molecule consists of a 6H-benzofuro[3a,3,2-ef][2]benzazepine core.

Aromatization: The most significant structural change is the conversion of the cyclohexene

ring (Ring C in Galanthamine) into a fully aromatic benzene ring. This fuses with the existing

aromatic Ring A to form a dibenzofuran-like system.

Planarity: The aromatization forces the previously twisted cyclohexene ring into a planar

conformation, significantly reducing the three-dimensional bulk of the molecule compared to

Galanthamine.

Loss of Chirality: Galanthamine possesses three chiral centers (4aS, 6R, 8aS). The

dehydration and subsequent aromatization destroy the stereocenters at C6 and the ring

junction, rendering the core largely achiral (though the benzazepine ring twist can induce

atropisomerism or conformational chirality).

SMILES Notation
CN1CCC2=CC=CC=C2C3=C(C1)C=CC(=C3O)OC (Representative structure for the phenolic

variant; Methylapogalanthamine typically retains the methoxy, implying ...C(=C3OC)OC or

similar depending on specific methylation isomer).

Corrected SMILES for

(retaining Galanthamine's methoxy): CN1CCc2cccc3c2C1Cc1ccc(OC)c(O3)c1
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Synthesis and Reaction Mechanism[3]
Methylapogalanthamine is synthesized (or formed as a degradation impurity) via the acid-

catalyzed dehydration of Galanthamine. This reaction is thermodynamically driven by the

formation of a stable aromatic system.

Reaction Protocol (Validation Standard)
To generate Methylapogalanthamine for reference standards:

Reagent: Dissolve Galanthamine HBr in 10% aqueous HCl or dilute

.

Condition: Heat to reflux (approx. 90-100°C) for 1-2 hours.

Observation: The solution darkens; UV absorption shifts due to increased conjugation.

Mechanism:

Protonation: The C6-hydroxyl group is protonated (

).

Elimination: Water leaves, forming a carbocation.

Rearrangement: The cyclohexene ring undergoes rearrangement and

oxidation/dehydrogenation (often disproportionation or direct elimination) to form the

aromatic furan system.

Mechanistic Pathway Visualization
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Figure 1: Acid-catalyzed conversion of Galanthamine to Methylapogalanthamine involving

dehydration and aromatization.

Structural Comparison: Galanthamine vs.
Methylapogalanthamine
The following table highlights the critical physicochemical differences relevant to researchers

developing analytical methods (HPLC/LC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b097222/docs?utm_src=pdf-body-img#molecular-structure-and-formula-of-methylapogalanthamine
https://www.benchchem.com/product/b097222/docs?utm_src=pdf-body#molecular-structure-and-formula-of-methylapogalanthamine
https://www.benchchem.com/product/b097222/docs?utm_src=pdf-body#molecular-structure-and-formula-of-methylapogalanthamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature Galanthamine (Parent)
Methylapogalanthamine
(Degradant)

Formula

Core System
Tetracyclic (Benzazepine +

Cyclohexene)

Tetracyclic (Benzazepine +

Benzene/Furan)

Unsaturation 1 Double Bond (Cyclohexene)
Fully Aromatic (Naphthalene-

like system)

Chirality
3 Chiral Centers (4aS, 6R,

8aS)

Achiral (Planar aromatic

system)

UV Absorbance nm
shifts red (bathochromic) due

to conjugation

Solubility Moderate (Polar OH group)
Lower (Loss of polar OH,

increased lipophilicity)

2D Structural Connectivity
Figure 2: Simplified connectivity graph illustrating the fused benzofuran-benzazepine core.

Note the planarity induced by the aromatic C-ring.

Pharmacological & Analytical Implications[2][3][4][5]
[6][7]
Acetylcholinesterase (AChE) Inhibition
While Galanthamine is a potent, competitive, and reversible inhibitor of AChE,

Methylapogalanthamine exhibits significantly reduced inhibitory potency (often 10-100 fold

lower).

Causality: The hydroxyl group at C6 in Galanthamine is crucial for hydrogen bonding within

the AChE active site gorge. The loss of this group and the flattening of the molecule in

Methylapogalanthamine disrupt this optimal binding geometry.

Analytical Detection
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In HPLC assays for Galanthamine stability:

Retention Time: Methylapogalanthamine typically elutes after Galanthamine on reverse-

phase C18 columns.

Reasoning: The loss of the hydroxyl group and the aromatization increase the molecule's

hydrophobicity (LogP increases), leading to stronger interaction with the stationary phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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